Cas no 90267-87-1 (1H-Pyrrole-1-decanoic acid, 2,5-dihydro-2,5-dioxo-)
90267-87-1 structure
Product Name:1H-Pyrrole-1-decanoic acid, 2,5-dihydro-2,5-dioxo-
CAS No:90267-87-1
MF:C14H21NO4
MW:267.32084441185
CID:790489
PubChem ID:10801786
Update Time:2025-04-19
1H-Pyrrole-1-decanoic acid, 2,5-dihydro-2,5-dioxo- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-1-decanoic acid, 2,5-dihydro-2,5-dioxo-
- 10-(2,5-dioxopyrrol-1-yl)decanoic acid
- CHEMBL49831
- DTXSID30445147
- BDBM50471007
- 90267-87-1
-
- Inchi: 1S/C14H21NO4/c16-12-9-10-13(17)15(12)11-7-5-3-1-2-4-6-8-14(18)19/h9-10H,1-8,11H2,(H,18,19)
- InChI Key: KUSRFCYGKCEASX-UHFFFAOYSA-N
- SMILES: O=C1C=CC(N1CCCCCCCCCC(=O)O)=O
Computed Properties
- Exact Mass: 267.14705815g/mol
- Monoisotopic Mass: 267.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 10
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 74.7Ų
1H-Pyrrole-1-decanoic acid, 2,5-dihydro-2,5-dioxo- Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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